8,8/'-((1,1/'-Biphenyl)-4,4/'-diylbis(sulfonylimino))bis-1,3,6-naphthalenetrisulfonic acid
8,8/'-((1,1/'-Biphenyl)-4,4/'-diylbis(sulfonylimino))bis-1,3,6-naphthalenetrisulfonic acid
Brand Name:
Vulcanchem
CAS No.:
144790-67-0
VCID:
VC0118487
InChI:
InChI=1S/C32H24N2O22S8/c35-57(36,33-27-13-23(59(39,40)41)9-19-11-25(61(45,46)47)15-29(31(19)27)63(51,52)53)21-5-1-17(2-6-21)18-3-7-22(8-4-18)58(37,38)34-28-14-24(60(42,43)44)10-20-12-26(62(48,49)50)16-30(32(20)28)64(54,55)56/h1-16,33-34H,(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56)
SMILES:
C1=CC(=CC=C1C2=CC=C(C=C2)S(=O)(=O)NC3=C4C(=CC(=C3)S(=O)(=O)O)C=C(C=C4S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)NC5=C6C(=CC(=C5)S(=O)(=O)O)C=C(C=C6S(=O)(=O)O)S(=O)(=O)O
Molecular Formula:
C32H24N2O22S8
Molecular Weight:
1045.1 g/mol
8,8/'-((1,1/'-Biphenyl)-4,4/'-diylbis(sulfonylimino))bis-1,3,6-naphthalenetrisulfonic acid
CAS No.: 144790-67-0
Main Products
VCID: VC0118487
Molecular Formula: C32H24N2O22S8
Molecular Weight: 1045.1 g/mol
CAS No. | 144790-67-0 |
---|---|
Product Name | 8,8/'-((1,1/'-Biphenyl)-4,4/'-diylbis(sulfonylimino))bis-1,3,6-naphthalenetrisulfonic acid |
Molecular Formula | C32H24N2O22S8 |
Molecular Weight | 1045.1 g/mol |
IUPAC Name | 8-[[4-[4-[(3,6,8-trisulfonaphthalen-1-yl)sulfamoyl]phenyl]phenyl]sulfonylamino]naphthalene-1,3,6-trisulfonic acid |
Standard InChI | InChI=1S/C32H24N2O22S8/c35-57(36,33-27-13-23(59(39,40)41)9-19-11-25(61(45,46)47)15-29(31(19)27)63(51,52)53)21-5-1-17(2-6-21)18-3-7-22(8-4-18)58(37,38)34-28-14-24(60(42,43)44)10-20-12-26(62(48,49)50)16-30(32(20)28)64(54,55)56/h1-16,33-34H,(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56) |
Standard InChIKey | OOTNQRLFHDJNNE-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1C2=CC=C(C=C2)S(=O)(=O)NC3=C4C(=CC(=C3)S(=O)(=O)O)C=C(C=C4S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)NC5=C6C(=CC(=C5)S(=O)(=O)O)C=C(C=C6S(=O)(=O)O)S(=O)(=O)O |
Canonical SMILES | C1=CC(=CC=C1C2=CC=C(C=C2)S(=O)(=O)NC3=C4C(=CC(=C3)S(=O)(=O)O)C=C(C=C4S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)NC5=C6C(=CC(=C5)S(=O)(=O)O)C=C(C=C6S(=O)(=O)O)S(=O)(=O)O |
Synonyms | 8,8/'-((1,1/'-Biphenyl)-4,4/'-diylbis(sulfonylimino))bis-1,3,6-naphthalenetrisulfonic acid |
PubChem Compound | 454587 |
Last Modified | Nov 11 2021 |
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